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Compound of Interest

Compound Name: 4-Amyloxybenzaldehyde-d1

Cat. No.: B1436254

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: This technical guide provides a comprehensive overview of the spectroscopic data

for 4-Amyloxybenzaldehyde (also known as 4-(pentyloxy)benzaldehyde). While data for a

specifically deuterated (-d1) version is not readily available, this document focuses on the

abundant data for the standard isotopologue. The information presented herein is crucial for the

identification, characterization, and quality control of this compound in research and

development settings. This guide covers Nuclear Magnetic Resonance (NMR), Mass

Spectrometry (MS), and Infrared (IR) spectroscopy, offering detailed data tables, experimental

protocols, and a logical workflow for spectroscopic analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique for elucidating the molecular structure of 4-

Amyloxybenzaldehyde. The following tables summarize the predicted ¹H and ¹³C NMR spectral

data.

Table 1: ¹H NMR Spectroscopic Data for 4-Amyloxybenzaldehyde
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

9.88 s 1H Aldehyde (-CHO)

7.83 d 2H
Aromatic (ortho to -

CHO)

7.00 d 2H
Aromatic (ortho to -O-

pentyl)

4.04 t 2H -O-CH₂-(CH₂)₃-CH₃

1.81 p 2H
-O-CH₂-CH₂-CH₂-

CH₂-CH₃

1.43 m 4H
-O-(CH₂)₂-CH₂-CH₂-

CH₃

0.94 t 3H -O-(CH₂)₄-CH₃

s = singlet, d = doublet, t = triplet, p = pentet, m = multiplet

Table 2: ¹³C NMR Spectroscopic Data for 4-Amyloxybenzaldehyde
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Chemical Shift (δ) ppm Assignment

190.7 Aldehyde (CHO)

164.2 Aromatic (C-O-pentyl)

131.9 Aromatic (CH, ortho to -CHO)

129.9 Aromatic (C-CHO)

114.8 Aromatic (CH, ortho to -O-pentyl)

68.4 -O-CH₂-(CH₂)₃-CH₃

28.8 -O-CH₂-CH₂-CH₂-CH₂-CH₃

28.2 -O-(CH₂)₂-CH₂-CH₂-CH₃

22.4 -O-(CH₂)₃-CH₂-CH₃

14.0 -O-(CH₂)₄-CH₃

Mass Spectrometry (MS)
Mass spectrometry of 4-Amyloxybenzaldehyde provides information about its molecular weight

and fragmentation pattern, aiding in its identification. The data presented here is from electron

ionization (EI) mass spectrometry.

Table 3: Mass Spectrometry Data for 4-Amyloxybenzaldehyde

m/z Relative Intensity (%)
Putative Fragment
Assignment

192 35 [M]⁺ (Molecular Ion)

121 100 [M - C₅H₁₁]⁺

93 15 [C₆H₅O]⁺

71 20 [C₅H₁₁]⁺

43 30 [C₃H₇]⁺
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Infrared (IR) Spectroscopy
Infrared spectroscopy is used to identify the functional groups present in 4-

Amyloxybenzaldehyde. The characteristic absorption bands are summarized in the table below.

Table 4: Infrared (IR) Spectroscopic Data for 4-Amyloxybenzaldehyde

Wavenumber (cm⁻¹) Intensity Assignment

2940, 2861 Strong C-H stretch (alkyl)[1]

2838, 2742 Medium C-H stretch (aldehyde)[1]

1691 Strong C=O stretch (aldehyde)[1]

1600 Strong C=C stretch (aromatic)[1]

1259, 1160 Strong
C-O stretch (ether), C-H in-

plane bend (aromatic)[1]

833 Strong
C-H out-of-plane bend (para-

substituted aromatic)[1]

Experimental Protocols
The following are generalized experimental protocols for the acquisition of spectroscopic data

for small organic molecules like 4-Amyloxybenzaldehyde.

4.1 NMR Spectroscopy

Sample Preparation: Dissolve 5-10 mg of 4-Amyloxybenzaldehyde in approximately 0.6 mL

of a deuterated solvent (e.g., CDCl₃).

Tube Transfer: Filter the solution into a clean 5 mm NMR tube.

Instrumentation: Acquire the ¹H and ¹³C NMR spectra on a 300 MHz or higher field NMR

spectrometer.

¹H NMR Acquisition: Obtain the proton spectrum using a standard pulse sequence. Typically,

16-32 scans are sufficient.
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¹³C NMR Acquisition: Obtain the carbon spectrum using a proton-decoupled pulse sequence.

A larger number of scans (e.g., 1024 or more) may be necessary to achieve a good signal-

to-noise ratio.

Data Processing: Process the raw data (FID) by applying a Fourier transform, phase

correction, and baseline correction. Chemical shifts are referenced to the residual solvent

peak or an internal standard (e.g., TMS).

4.2 Mass Spectrometry (Electron Ionization - EI)

Sample Introduction: Introduce a small amount of the sample into the mass spectrometer,

typically via a direct insertion probe or after separation by gas chromatography (GC).

Ionization: Bombard the sample with a high-energy electron beam (typically 70 eV) to induce

ionization and fragmentation.

Mass Analysis: Separate the resulting ions based on their mass-to-charge ratio (m/z) using a

mass analyzer (e.g., quadrupole, time-of-flight).

Detection: Detect the ions and generate a mass spectrum, which is a plot of ion intensity

versus m/z.

4.3 IR Spectroscopy (Attenuated Total Reflectance - ATR)

Sample Preparation: Place a small amount of liquid or solid 4-Amyloxybenzaldehyde directly

onto the ATR crystal.

Spectrum Acquisition: Record the infrared spectrum, typically in the range of 4000-400 cm⁻¹.

Background Subtraction: A background spectrum of the clean ATR crystal is recorded and

subtracted from the sample spectrum to remove contributions from the instrument and

atmosphere (e.g., CO₂, H₂O).

Data Analysis: Identify the characteristic absorption bands and correlate them to the

functional groups present in the molecule.

Visualization of Spectroscopic Analysis Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1436254?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates a logical workflow for the spectroscopic analysis of a

compound like 4-Amyloxybenzaldehyde.
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Caption: A logical workflow for the spectroscopic analysis and structure elucidation of 4-

Amyloxybenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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